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Compound of Interest

Compound Name: GT 949

Cat. No.: B1672416 Get Quote

GT 949 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of GT 949.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GT 949?

A1: GT 949 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[1]

For optimal results, use newly opened, anhydrous DMSO.[2]

Q2: What is the maximum concentration of GT 949 that can be achieved in DMSO?

A2: GT 949 is soluble up to 100 mM in DMSO.[1] One supplier suggests a solubility of 50

mg/mL (94.76 mM) in DMSO, requiring sonication to achieve full dissolution.[2]

Q3: Can I dissolve GT 949 in ethanol?

A3: Yes, GT 949 is soluble in ethanol at approximately 10 mM, though heating may be required

to fully dissolve the compound.

Q4: What are the recommended storage conditions for solid GT 949?

A4: Solid GT 949 should be stored at -20°C.

Q5: How stable is GT 949 when stored as a solid?
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A5: When stored correctly at -20°C, GT 949 is stable for at least four years. Another source

suggests stability for at least two years.

Q6: What are the recommended storage conditions for GT 949 in solution?

A6: Stock solutions of GT 949 should be aliquoted and stored to prevent degradation from

repeated freeze-thaw cycles. For solutions in solvent, storage at -80°C is recommended for up

to two years, or at -20°C for up to one year.

Troubleshooting Guides
Issue: Precipitation or phase separation occurs during the preparation of a GT 949 solution.

Solution:

If you observe precipitation or phase separation, gentle heating and/or sonication can be used

to aid dissolution. Ensure you are using a high-purity, anhydrous solvent, as the presence of

water can significantly impact solubility.

Experimental Protocol: Preparing a Stock Solution of GT 949 in DMSO

Weigh the desired amount of solid GT 949 in a sterile microcentrifuge tube.

Add the calculated volume of high-purity, anhydrous DMSO to achieve the target

concentration (e.g., 100 mM).

Vortex the solution briefly to mix.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C.

Issue: I need to prepare a formulation of GT 949 for in vivo experiments.
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Solution:

Several vehicle formulations have been successfully used for in vivo administration of GT 949.

The choice of vehicle will depend on the specific requirements of your experiment (e.g., route

of administration, desired concentration).

Experimental Protocols: In Vivo Formulations

Protocol 1: A solution of ≥ 2.5 mg/mL (4.74 mM) can be prepared by adding the following

solvents sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Protocol 2: A clear solution of ≥ 2.5 mg/mL (4.74 mM) can be achieved by adding solvents in

this order: 10% DMSO and 90% (20% SBE-β-CD in Saline).

Protocol 3: A formulation of ≥ 2.5 mg/mL (4.74 mM) can be made by adding 10% DMSO

followed by 90% Corn Oil.

Data Summary
Table 1: Solubility of GT 949
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Solvent Concentration Notes Reference

DMSO 100 mM

DMSO 50 mg/mL (94.76 mM)

Requires sonication.

Hygroscopic DMSO

can impact solubility.

Ethanol ~10 mM Requires heating.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.74

mM)
Clear solution.

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (4.74

mM)
Clear solution.

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (4.74

mM)
Clear solution.

Table 2: Stability of GT 949

Form
Storage
Temperature

Stability Reference

Solid -20°C ≥ 4 years

Solid -20°C ≥ 2 years

In Solvent -80°C 2 years

In Solvent -20°C 1 year
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Start: Solid GT 949 Weigh desired amount Add appropriate solvent
(e.g., DMSO, Ethanol) Vortex to mix Is the solution clear?

Apply sonication
and/or gentle heatingNo

Aliquot into
single-use tubesYes

Is the solution clear? Yes

Troubleshoot:
- Check solvent purity
- Adjust concentration

No

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a GT 949 stock solution.
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Solid Compound Stock Solution

Store solid GT 949 at -20°C

Stable for ≥ 4 years

Prepare stock solution
(e.g., in DMSO)

Aliquot into single-use tubes

Choose storage temperature Avoid repeated
freeze-thaw cycles

Store at -80°C

-80°C

Store at -20°C

-20°C

Stable for 2 years Stable for 1 year
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Caption: Storage and stability guidelines for GT 949.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672416#gt-949-
solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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